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Compound of Interest

Compound Name: 2,4'-Dinitrobiphenyl

Cat. No.: B3371021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2,4'-Dinitrobiphenyl. The information is curated for professionals in research,

scientific, and drug development fields, with a focus on delivering precise data and established

experimental protocols.

Core Physical and Chemical Data
Quantitative data for 2,4'-Dinitrobiphenyl (CAS No. 606-81-5) are summarized in the table

below for ease of reference and comparison.
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Property Value Source

Molecular Formula C₁₂H₈N₂O₄ --INVALID-LINK--

Molecular Weight 244.21 g/mol --INVALID-LINK--

Melting Point 93.5 °C --INVALID-LINK--

Boiling Point (estimated) 387.12 °C --INVALID-LINK--

Density (estimated) 1.474 g/cm³ --INVALID-LINK--

Appearance
Pale yellow to tan crystalline

powder
--INVALID-LINK--

Solubility

Generally soluble in organic

solvents such as ethanol,

chloroform, and acetone;

limited solubility in water.

--INVALID-LINK--

XLogP3 3.5 --INVALID-LINK--

Spectral Data
Spectral analyses are crucial for the identification and characterization of 2,4'-Dinitrobiphenyl.
The following spectral data are available through various databases.

¹³C Nuclear Magnetic Resonance (NMR): Spectral data is available on SpectraBase.

Infrared (IR) Spectroscopy: Vapor phase IR spectra are available on SpectraBase.

Mass Spectrometry (MS): Mass spectral data (GC-MS) is available on SpectraBase.

Experimental Protocols
Synthesis via Ullmann Condensation
The synthesis of 2,4'-Dinitrobiphenyl can be achieved via the Ullmann condensation reaction.

While a specific detailed protocol for the 2,4'- isomer is not readily available, a general

procedure can be adapted from the synthesis of related dinitrobiphenyls, such as the reaction

between 1-chloro-2,4-dinitrobenzene and iodobenzene.
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Materials:

1-Chloro-2,4-dinitrobenzene

Iodobenzene

Copper bronze

Sand (optional, as a heat moderator)

Anhydrous, high-boiling point solvent (e.g., dimethylformamide, nitrobenzene)

Procedure:

In a round-bottom flask equipped with a mechanical stirrer and a reflux condenser, combine

1-chloro-2,4-dinitrobenzene, iodobenzene, and copper bronze. Sand can be added to

moderate the reaction temperature.

The reaction mixture is heated to a high temperature (typically in the range of 150-250 °C)

with vigorous stirring. The optimal temperature and reaction time will need to be determined

empirically.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

The product is extracted from the reaction mixture using a suitable organic solvent.

The crude product is then purified, typically by recrystallization from a solvent such as

ethanol or methanol, to yield 2,4'-Dinitrobiphenyl.

Purification by Recrystallization
Recrystallization is a standard technique for purifying solid organic compounds.

Procedure:

Dissolve the crude 2,4'-Dinitrobiphenyl in a minimum amount of a hot solvent (e.g., ethanol

or methanol).
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If insoluble impurities are present, the hot solution should be filtered.

Allow the solution to cool slowly and undisturbed to room temperature to promote the

formation of well-defined crystals.

Further cooling in an ice bath can maximize the yield of the crystals.

The purified crystals are then collected by suction filtration, washed with a small amount of

the cold solvent, and dried.

Mandatory Visualizations

1-Chloro-2,4-dinitrobenzene
+ Iodobenzene + Copper Ullmann Condensation Crude 2,4'-Dinitrobiphenyl Recrystallization Pure 2,4'-Dinitrobiphenyl Spectroscopic Analysis

(NMR, IR, MS) Characterized Product

Click to download full resolution via product page

Caption: General workflow for the synthesis and characterization of 2,4'-Dinitrobiphenyl.
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2,4'-Dinitrobiphenyl

Metabolic Activation
(e.g., by S9 mix)

Reactive Metabolites

DNA Adduct Formation

Mutagenicity

Click to download full resolution via product page

Caption: Postulated pathway for the metabolic activation and mutagenicity of 2,4'-
Dinitrobiphenyl.

To cite this document: BenchChem. [Technical Guide: Physical and Chemical Properties of
2,4'-Dinitrobiphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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